Cas no 228728-06-1 (Ethyl 6-bromo-8-fluoro-4-oxo-1H-quinoline-3-carboxylate)

• Product name: Ethyl 6-bromo-8-fluoro-4-oxo-1H-quinoline-3-carboxylate
• CAS No: 228728-06-1
• MF: C₁₂H₉BrFNO₃
• MW: 314.107166051865
• MDL: MFCD09861306
• CID: 4641669
• PubChem ID: 52231948

Ethyl 6-bromo-8-fluoro-4-oxo-1H-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-8-fluoro-4-hydroxyquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 6-bromo-8-fluoro-4-hydroxy-, ethyl ester
• CS-0449817
• MFCD09861306
• ethyl 6-bromo-8-fluoro-4-oxo-1H-quinoline-3-carboxylate
• AKOS005175377
• W19513
• AKOS026673622
• AS-72415
• ethyl 6-bromo-8-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• SCHEMBL20138081
• 228728-06-1
• Ethyl 6-bromo-8-fluoro-4-hydroxy-quinoline-3-carboxylate
• ethyl6-bromo-8-fluoro-4-oxo-1H-quinoline-3-carboxylate
• SB72185
• Ethyl 6-bromo-8-fluoro-4-oxo-1H-quinoline-3-carboxylate

• MDL： MFCD09861306
• Inchi： 1S/C12H9BrFNO3/c1-2-18-12(17)8-5-15-10-7(11(8)16)3-6(13)4-9(10)14/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： FCHJOJWIWYFVTO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2F)C(O)=C(C(OCC)=O)C=1

Computed Properties

• Exact Mass: 312.97498g/mol
• Monoisotopic Mass: 312.97498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų